Cas no 2703134-50-1 (4,7-dibromo-5-nitro-1H-1,3-benzodiazole)
2703134-50-1 structure
Product Name:4,7-dibromo-5-nitro-1H-1,3-benzodiazole
CAS No:2703134-50-1
MF:C7H3Br2N3O2
MW:320.925619363785
CID:6191427
PubChem ID:165437952
Update Time:2024-01-06
4,7-dibromo-5-nitro-1H-1,3-benzodiazole Chemical and Physical Properties
Names and Identifiers
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- 2703134-50-1
- EN300-37417731
- 4,7-dibromo-5-nitro-1H-1,3-benzodiazole
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- Inchi: 1S/C7H3Br2N3O2/c8-3-1-4(12(13)14)5(9)7-6(3)10-2-11-7/h1-2H,(H,10,11)
- InChI Key: ADCXKWUZFYCYIW-UHFFFAOYSA-N
- SMILES: BrC1=C(C=C(C2=C1NC=N2)Br)[N+](=O)[O-]
Computed Properties
- Exact Mass: 320.85715g/mol
- Monoisotopic Mass: 318.85920g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 74.5Ų
4,7-dibromo-5-nitro-1H-1,3-benzodiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37417731-1.0g |
4,7-dibromo-5-nitro-1H-1,3-benzodiazole |
2703134-50-1 | 1g |
$0.0 | 2023-06-07 |
4,7-dibromo-5-nitro-1H-1,3-benzodiazole Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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